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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078697 Get Quote

A Comparative Guide to the Performance of Disperse Orange 25 in Polymer Matrices

This guide provides a comprehensive comparison of the performance of C.I. Disperse Orange
25 and its alternatives, C.I. Disperse Orange 30 and C.I. Disperse Orange 37, across various

polymer matrices. The information is targeted towards researchers, scientists, and drug

development professionals, offering objective data to aid in the selection of appropriate dyes for

specific applications.

Introduction
Disperse dyes are non-ionic colorants with low water solubility, making them ideal for dyeing

hydrophobic synthetic fibers. The selection of a suitable disperse dye is critical as it directly

impacts the final product's color fastness, durability, and overall quality. This guide focuses on

Disperse Orange 25, a widely used monoazo dye, and compares its performance

characteristics with two common alternatives, Disperse Orange 30 and Disperse Orange 37, in

polyester (PET), polylactic acid (PLA), and nylon polymer matrices.

Performance Comparison
The performance of these disperse dyes is evaluated based on their color fastness to various

environmental factors, including light, washing, and heat (sublimation), as well as their thermal

stability.
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Table 1: Fastness Properties of Disperse Orange Dyes
on Polyester (PET)

Dye C.I. Name

Light
Fastness
(ISO 105-
B02)

Wash
Fastness
(ISO 105-
C06) - Color
Change

Wash
Fastness
(ISO 105-
C06) -
Staining

Sublimation
Fastness
(ISO 105-
P01)

Disperse

Orange 25
11227 5-6 4 4-5 4-5

Disperse

Orange 30
11119 6 5 5 5

Disperse

Orange 37
11132 Not specified Good Good Good

Note: Fastness is rated on a scale of 1 to 5 for wash and sublimation fastness (5 being the

best) and 1 to 8 for light fastness (8 being the best). Data is compiled from various sources and

testing conditions may not be identical.

Table 2: Fastness Properties of Disperse Orange Dyes
on Polylactic Acid (PLA)

Dye C.I. Name
Light
Fastness

Wash
Fastness -
Color
Change

Wash
Fastness -
Staining

Sublimation
Fastness

Disperse

Orange 25
11227

Data not

available

Data not

available

Data not

available

Data not

available

Disperse

Orange 30
11119 Good 4/5 4/5 Good

Disperse

Orange 37
11132

Data not

available

Data not

available

Data not

available

Data not

available
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Note: Data for PLA is less comprehensive. The values for Disperse Orange 30 are based on its

performance on a PLA/PHBV blend. Generally, disperse dyes can exhibit lower fastness

properties on PLA compared to PET.[1]

Table 3: Fastness Properties of Disperse Orange Dyes
on Nylon

Dye C.I. Name Light Fastness
Wash
Fastness -
Color Change

Wash
Fastness -
Staining

Disperse Orange

25
11227 Fair Poor to Moderate Poor to Moderate

Disperse Orange

30
11119 Fair to Good Moderate Moderate

Disperse Orange

37
11132 Fair to Good Moderate Moderate

Note: Disperse dyes generally exhibit lower wet fastness on nylon compared to polyester due

to weaker dye-fiber interactions.[2][3] The data presented is a qualitative assessment based on

general performance characteristics of disperse dyes on polyamide fibers.

Table 4: Thermal Properties of Disperse Orange Dyes

Dye C.I. Name Melting Point (°C)
Thermal
Decomposition
Onset (TGA)

Disperse Orange 25 11227 170 (decomposes)
~240°C (for similar

azo dyes)

Disperse Orange 30 11119 Not specified
~240°C (for similar

azo dyes)

Disperse Orange 37 11132 Not specified Data not available

Note: Thermal stability is a critical factor, especially for applications involving high-temperature

processing. The decomposition onset for similar azo dyes is provided as a reference. Specific
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TGA data for Disperse Orange 37 was not available.

Experimental Protocols
Dyeing Procedure for Polyester (High-Temperature
Method)

Scouring: The polyester fabric is first scoured in a solution containing 1-2 g/L of a non-ionic

detergent and 1 g/L of soda ash at 60-70°C for 20-30 minutes to remove any impurities. The

fabric is then rinsed thoroughly and dried.

Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 10:1. A

dispersing agent (0.5-1.0 g/L) is added, and the pH is adjusted to 4.5-5.5 using acetic acid.

Dyeing: The required amount of disperse dye is first pasted with a small amount of water and

dispersing agent before being added to the dye bath. The scoured polyester fabric is then

introduced.

Temperature Profile: The temperature of the dye bath is raised to 130°C at a rate of 1-

2°C/minute and held at this temperature for 45-60 minutes.

Cooling and Rinsing: The dye bath is then cooled to 70°C, and the fabric is removed and

rinsed with hot and cold water.

Reduction Clearing: To improve wash fastness, a reduction clearing process is carried out in

a bath containing 2 g/L sodium hydrosulfite, 2 g/L caustic soda, and 1 g/L non-ionic detergent

at 70-80°C for 15-20 minutes.

Final Rinse and Drying: The fabric is thoroughly rinsed and then dried.

Dyeing Procedure for Polylactic Acid (PLA)
Scouring: Similar to polyester, PLA fabric is scoured to ensure a clean surface for dyeing.

Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 20:1. A

dispersing agent is added, and the pH is adjusted to 4.5-5.0.

Dyeing: The dispersed dye is added to the bath, followed by the PLA fabric.
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Temperature Profile: The temperature is raised to 110°C at a rate of 1-2°C/minute and

maintained for 30-60 minutes. It is crucial not to exceed this temperature to avoid

degradation of the PLA fibers.[1]

Cooling and Aftertreatment: The bath is cooled, and the fabric is rinsed. A mild clearing

treatment may be performed if necessary.

Dyeing Procedure for Nylon
Preparation: The nylon fabric is washed with a non-ionic detergent to remove any finishes or

oils.

Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 20:1. A leveling

agent is often added to ensure even dye uptake. The pH is typically set between 6 and 7.

Dyeing: The disperse dye is added to the bath, and the temperature is gradually raised to the

boil (approximately 100°C).

Dyeing Cycle: Dyeing is continued at the boil for 45-60 minutes.

Rinsing and Drying: The fabric is then rinsed thoroughly and dried at a moderate

temperature.

Fastness Testing Protocols
Light Fastness: Tested according to ISO 105-B02, where specimens are exposed to a xenon

arc lamp under specified conditions. The change in color is assessed against the Blue Wool

scale (1-8).

Wash Fastness: Performed according to ISO 105-C06. The dyed sample, in contact with a

multifiber fabric, is laundered in a standard soap solution. The color change of the sample

and the staining of the adjacent fibers are evaluated using grey scales (1-5).

Sublimation Fastness (Dry Heat): Conducted as per ISO 105-P01. The dyed fabric is

subjected to a specific temperature in a heating device, and the staining on an adjacent

undyed fabric is assessed with a grey scale (1-5).
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Visualizations
Logical Workflow for Disperse Dye Evaluation

1. Preparation & Screening

2. Experimental Dyeing

3. Performance Testing

4. Data Analysis & Selection

Define Polymer Matrix
(PET, PLA, Nylon)

Identify Potential Dyes
(e.g., Disperse Orange 25, 30, 37)

Select Dyeing Protocol
(High Temp, Carrier, etc.)

Thermal Stability Analysis
(TGA)

Perform Dyeing Process

Prepare Polymer Substrate
(Scouring)

Wash Fastness Test
(ISO 105-C06)

Light Fastness Test
(ISO 105-B02)

Sublimation Fastness Test
(ISO 105-P01)

Compile & Compare
Fastness Data

Evaluate Thermal
Properties

Final Dye Selection
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Caption: Workflow for the evaluation and selection of disperse dyes for polymer matrices.

Conclusion
Disperse Orange 25 is a versatile dye, particularly for polyester, offering a good balance of

fastness properties. However, for applications demanding higher wash and sublimation

fastness on polyester, Disperse Orange 30 presents a superior alternative. The performance of

these dyes on PLA and nylon is generally lower than on polyester, with Disperse Orange 30

showing promise for PLA applications. The choice of dye should be carefully considered based

on the specific polymer matrix and the end-use requirements of the final product. The

experimental protocols provided in this guide offer a standardized approach for conducting

comparative studies to inform this selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b078697?utm_src=pdf-body
https://www.benchchem.com/product/b078697?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/221921182_Dyeing_and_Fastness_Properties_of_Disperse_Dyes_on_PolyLactic_Acid_Fiber
https://discoveryjournals.org/discovery/current_issue/v58/n324/A10.pdf
https://www.scribd.com/document/385445669/Dyeing-of-Polyamide-fibers
https://www.benchchem.com/product/b078697#performance-of-disperse-orange-25-in-different-polymer-matrices
https://www.benchchem.com/product/b078697#performance-of-disperse-orange-25-in-different-polymer-matrices
https://www.benchchem.com/product/b078697#performance-of-disperse-orange-25-in-different-polymer-matrices
https://www.benchchem.com/product/b078697#performance-of-disperse-orange-25-in-different-polymer-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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